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Compound of Interest

Compound Name: Davy Reagent methyl

CAS No.: 82737-61-9

Cat. No.: B1587365 Get Quote

Executive Summary
This guide details the protocol for converting lactams to thiolactams using Davy Reagent
Methyl (2,4-bis(methylthio)-1,3,2,4-dithiadiphosphetane 2,4-disulfide). While Lawesson’s

Reagent (LR) is the industry standard for thionation, it often suffers from poor solubility in

aromatic solvents and difficult byproduct removal. Davy Reagent Methyl offers a distinct

solubility profile and higher reactivity for sterically hindered substrates. This note provides a

self-validating workflow, mechanistic insights, and critical safety protocols regarding the

management of volatile sulfur byproducts.

Chemical Context & Reagent Profile
Davy Reagent Methyl belongs to the family of 1,3,2,4-dithiadiphosphetane 2,4-disulfides.[1][2]

Unlike Lawesson's Reagent, which possesses p-methoxyphenyl substituents, Davy Reagents

feature alkylthio substituents directly attached to the phosphorus atoms.
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Feature Lawesson's Reagent (LR)
Davy Reagent Methyl (DR-
Me)

Structure Bis(p-methoxyphenyl) Bis(methylthio)

CAS 19172-47-5 82737-61-9

Active Species Ar-PS2 (Dithiophosphine ylide)
MeS-PS2 (Dithiophosphine

ylide)

Solubility
Low in Toluene/Xylene

(<110°C)
High in Toluene, THF, DCM

Byproduct
Polymeric (ArPSO)n

(Insoluble/Sticky)

Trithiometaphosphate

derivatives

Odor Profile Strong
Severe (Evolves Methanethiol

on hydrolysis)

Strategic Application
Use Davy Reagent Methyl when:

Solubility is Limiting: The substrate requires lower temperatures (THF reflux) where LR is

insoluble.

Work-up Failure: Previous attempts with LR resulted in inseparable byproduct contamination.

Steric Bulk: The smaller methylthio group (compared to the anisyl group of LR) allows for

easier approach to hindered carbonyls.

Mechanistic Insight
The reaction proceeds via a mechanism analogous to the Wittig reaction.[3] The dimeric

reagent dissociates thermally into two monomeric dithiophosphine ylides. These highly reactive

species undergo a [2+2] cycloaddition with the lactam carbonyl, forming a four-membered

thiaoxaphosphetane intermediate, which collapses to release the thiolactam and a stable P=O

bond containing byproduct.
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Figure 1: Mechanistic pathway of thionation.[3][4] The driving force is the formation of the

stable P=O bond.[3]

Experimental Protocol
Materials & Safety

Reagent: Davy Reagent Methyl (0.55 – 0.60 eq. per carbonyl group).[2][3][4][5][6][7][8][9]

Solvent: Anhydrous Toluene (Standard) or THF (for temp sensitive substrates).

Atmosphere: Dry Nitrogen or Argon (Strictly required; moisture hydrolyzes the reagent).

Safety Critical: This reaction will generate methanethiol (MeSH) upon workup/hydrolysis.

MeSH Hazards: Extremely foul odor (rotten cabbage), toxic, flammable.

Control: All rotary evaporation and workup must be performed in a high-efficiency fume

hood. Bleach traps are recommended for glassware.

General Procedure
Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser. Flush with Argon.

Loading: Charge the flask with the Lactam (1.0 eq) and Davy Reagent Methyl (0.55 eq).

Note: We use 0.55 eq because the dimer provides two active sulfur atoms. A slight excess

(0.6 eq) ensures completion.
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Solvation: Add Anhydrous Toluene (concentration 0.2 M to 0.5 M).

Reaction: Heat the mixture to 80–110°C (Reflux).

Monitoring: The heterogeneous mixture usually clears as the reagent dissolves and reacts.

Time: Typically 1–4 hours. Monitor by TLC.[5][10][11] The thiolactam is usually less polar

(higher Rf) and UV active than the lactam.

TLC Visualization: Thiolactams often stain dark brown/black with Palladium Chloride or bright

orange with Dragendorff’s reagent.

Work-up (The "Hydrolytic Wash" Method)
Direct concentration often leads to a sticky polymer. This protocol degrades the phosphorus

byproduct into water-soluble species.

Cooling: Cool reaction to room temperature.

Quench: Add Methanol (5–10 mL) and stir for 15 minutes. This methanolysis helps break

down reactive P-S bonds.

Partition: Dilute with Ethyl Acetate or DCM.

Wash: Wash the organic layer with 5% NaHCO₃ (aq) followed by Water.

Caution: The aqueous layer will smell of methanethiol. Treat with bleach before disposal if

permissible by local EHS regulations.

Drying: Dry over MgSO₄, filter, and concentrate.

Purification: Flash column chromatography on Silica Gel.

Eluent: Thiolactams are significantly less polar than lactams. Start with 5-10%

EtOAc/Hexanes.
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Figure 2: Operational workflow for Davy Reagent thionation.
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Troubleshooting & Optimization
Observation Diagnosis Corrective Action

Incomplete Conversion
Reagent decomposition or

moisture.

Add 0.2 eq fresh reagent.

Ensure solvent is anhydrous.

Sticky Byproduct
Incomplete hydrolysis of P-O

species.

Increase MeOH quench time

or use a 1:1 MeOH:Water

wash.

Low Yield Product hydrolysis.

Thiolactams can hydrolyze

back to lactams on acidic

silica. Add 1% Triethylamine to

the eluent.

Multiple Spots S-Alkylation or polymerization.

Reduce temperature to 60°C

(THF reflux). Check reagent

stoichiometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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